Cas no 161419-63-2 (1H-Purine-2,6-dione, 1-butyl-3,7-dihydro-3-(phenylmethyl)-)

• Product Name: 1H-Purine-2,6-dione, 1-butyl-3,7-dihydro-3-(phenylmethyl)-
• CAS No: 161419-63-2
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 1341054
• Update Time: 2024-08-17

1H-Purine-2,6-dione, 1-butyl-3,7-dihydro-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 1-butyl-3,7-dihydro-3-(phenylmethyl)-
• 1H-Purine-2,6-dione, 1-butyl-3,9-dihydro-3-(phenylmethyl)-

• Inchi： 1S/C16H18N4O2/c1-2-3-9-19-15(21)13-14(18-11-17-13)20(16(19)22)10-12-7-5-4-6-8-12/h4-8,11H,2-3,9-10H2,1H3,(H,17,18)
• InChI Key： MKXAPFXXDKBXAK-UHFFFAOYSA-N
• SMILES： N1C2=C(N(CC3=CC=CC=C3)C(=O)N(CCCC)C2=O)NC=1

Computed Properties

• Exact Mass: 298.14314

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Boiling Point: 549.9±52.0 °C(Predicted)
• PSA: 69.3
• pka: 8.24±0.70(Predicted)